Cas no 851276-18-1 ((4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione)
851276-18-1 structure
Product Name:(4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione
CAS No:851276-18-1
MF:C28H24ClN3O4S
MW:534.025864601135
CID:5751474
PubChem ID:2485541
Update Time:2023-11-14
(4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- EN300-26617932
- Z57984981
- 2-(2-chlorophenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methylidene}-1,2,3,4-tetrahydroisoquinoline-1,3-dione
- 851276-18-1
- (4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione
-
- Inchi: 1S/C28H24ClN3O4S/c29-25-12-6-7-13-26(25)32-27(33)23-11-5-4-10-22(23)24(28(32)34)20-30-15-17-31(18-16-30)37(35,36)19-14-21-8-2-1-3-9-21/h1-14,19-20H,15-18H2/b19-14+,24-20+
- InChI Key: XIBCTNGRPWFPPD-VSNIMJCRSA-N
- SMILES: ClC1C=CC=CC=1N1C(C2C=CC=CC=2/C(/C1=O)=C\N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O
Computed Properties
- Exact Mass: 533.1176051g/mol
- Monoisotopic Mass: 533.1176051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 37
- Rotatable Bond Count: 5
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 86.4Ų
(4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26617932-0.05g |
2-(2-chlorophenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methylidene}-1,2,3,4-tetrahydroisoquinoline-1,3-dione |
851276-18-1 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
(4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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